Cas no 928149-12-6 ((1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate)

(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate is a sulfonate ester derivative featuring a tetrahydrothiopyran dioxide moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of sulfonated derivatives or as a reactive building block for pharmaceutical and agrochemical applications. Its key advantages include high reactivity due to the sulfonate leaving group, which facilitates nucleophilic substitution reactions, and the stability imparted by the 1,1-dioxidotetrahydrothiopyran scaffold. The compound is typically employed in controlled environments for the synthesis of complex molecules, offering precise functionalization opportunities. Proper handling under inert conditions is recommended to maintain its integrity.

(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate structure

928149-12-6 structure

Product Name:(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate

CAS No:928149-12-6

MF:C₁₃H₁₈O₅S₂

MW:318.409021854401

MDL:MFCD27986817

CID:2083878

PubChem ID:57431037

Update Time:2025-10-29

(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- (1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate
- (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)methyl4-methylbenzene sulfonate
- 1'',1''-dioxo-hexahydro-1-thiopyran-4-yl-methyl ester toluene-4-sulfonic acid
- toluene-4-sulfonic acid 1'',1''-dioxo-hexahydro-1-thiopyran-4-yl-methyl ester
- (1,1-dioxothian-4-yl)methyl 4-methylbenzenesulfonate
- GXGVEFJXZNTKAU-UHFFFAOYSA-N
- (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)methyl 4-methylbenzenesulfonate
- SY029062
- 4-(Tosyloxylmethyl)tetrahydrothiopyran-1,1-dioxide
- (1,1-Dioxidotetrahydrothiopyran-4-yl)methyl4-Methylbenzenesulfonate
- (1,1-dioxo-tetrahydro-2H-thiopyran
- MFCD27986817
- AC1015
- (1,1-dioxo-tetrahydro-2H-thiopyran-4-yl)methyl 4-methylbenzene-1-sulfonate
- (1,1-dioxo-1lambda-thian-4-yl)methyl 4-methylbenzene-1-sulfonate
- 928149-12-6
- (1,1-dioxo-1??-thian-4-yl)methyl 4-methylbenzenesulfonate
- CS-11735
- CS-0139910
- AKOS027257078
- (1,1-dioxo-1-thian-4-yl)methyl 4-methylbenzene-1-sulfonate
- (1 pound not1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate
- SCHEMBL1948491
- DA-40461
- MDL： MFCD27986817
- Inchi： 1S/C13H18O5S2/c1-11-2-4-13(5-3-11)20(16,17)18-10-12-6-8-19(14,15)9-7-12/h2-5,12H,6-10H2,1H3
- InChI Key： GXGVEFJXZNTKAU-UHFFFAOYSA-N
- SMILES： S1(CCC(COS(C2C=CC(C)=CC=2)(=O)=O)CC1)(=O)=O

Computed Properties

Exact Mass: 318.06000
Monoisotopic Mass: 318.05956602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 94.3

Experimental Properties

PSA: 94.27000
LogP: 3.68670

(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338

(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate Pricemore >>

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Alichem	A019088734-1g	(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate	928149-12-6	95%	1g	$611.82	2023-08-31
abcr	AB526670-250 mg	(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-methylbenzenesulfonate; .	928149-12-6		250MG	€431.40	2023-04-17
abcr	AB526670-1 g	(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-methylbenzenesulfonate; .	928149-12-6		1g	€1,048.00	2023-04-17
eNovation Chemicals LLC	D781894-0.25g	(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate	928149-12-6	95%	0.25g	$255	2024-07-20
eNovation Chemicals LLC	D781894-1g	(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate	928149-12-6	95%	1g	$675	2024-07-20
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D851338-1g	(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate	928149-12-6	95%	1g	4,251.60	2021-05-17
eNovation Chemicals LLC	D523960-0.25g	(1,1-Dioxidotetrahydrothiopyran-4-yl)methyl 4-Methylbenzenesulfonate	928149-12-6	97%	0.25g	$622	2023-09-03
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